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Compound of Interest

Compound Name: PD 123319 ditrifluoroacetate

Cat. No.: B10824060 Get Quote

Introduction
PD 123319 ditrifluoroacetate is a potent and selective non-peptide antagonist of the

Angiotensin II Type 2 (AT2) receptor.[1][2][3][4] It is a valuable tool for researchers studying the

renin-angiotensin system (RAS), particularly the distinct physiological and pathophysiological

roles of the AT2 receptor, which often counteracts the effects mediated by the Angiotensin II

Type 1 (AT1) receptor.[2][5][6] The AT2 receptor is involved in processes such as vasodilation,

inhibition of cell growth, and apoptosis.[2][7] These application notes provide a detailed

protocol for the proper dissolution and use of PD 123319 ditrifluoroacetate in a cell culture

setting.

Physicochemical and Biological Properties
A summary of the key quantitative data for PD 123319 ditrifluoroacetate is presented in the

table below for easy reference.
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Property Value Source(s)

Molecular Weight 736.66 g/mol [1][8][9]

CAS Number 136676-91-0 [1][3][9]

Purity ≥98% [3][4]

Form Solid (White to yellow) [1][2]

Mechanism of Action
Selective Angiotensin II Type 2

(AT2) receptor antagonist
[1][2][4]

IC₅₀
34 nM (rat adrenal tissue), 210

nM (rat brain tissue)
[2][3][4][9]

Solubility (Water) ≥ 36 mg/mL; up to 100 mM [1][2][3]

Solubility (DMSO) 87 mg/mL [9]

Solubility (Ethanol) 87 mg/mL [9]

Solubility (PBS)
100 mg/mL (may require

sonication)
[1]

Experimental Protocols
Preparation of Stock Solution (e.g., 10 mM in Water)
This protocol outlines the preparation of a concentrated stock solution, which can be further

diluted to the desired working concentration for cell culture experiments.

Materials:

PD 123319 ditrifluoroacetate powder

Sterile, nuclease-free water or DMSO

Sterile conical tubes (1.5 mL or 15 mL)

Vortex mixer
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Sonicator or water bath (optional)

Sterile 0.22 µm syringe filter

Sterile syringe

Procedure:

Weighing the Compound: Accurately weigh the required amount of PD 123319
ditrifluoroacetate powder in a sterile conical tube. For example, to prepare 1 mL of a 10

mM stock solution, weigh 7.37 mg of the compound (Mass = Concentration × Volume ×

Molecular Weight).

Solvent Addition: Add the appropriate volume of sterile water to the tube. For the example

above, add 1 mL of water.

Dissolution: Tightly cap the tube and vortex thoroughly. If the compound does not fully

dissolve, brief sonication or warming in a water bath can aid dissolution.[1]

Sterilization: To ensure sterility for cell culture applications, filter the stock solution through a

0.22 µm syringe filter into a new sterile tube.[1] This step is critical when using aqueous

solutions.

Aliquoting and Storage: Aliquot the sterile stock solution into smaller, single-use volumes to

avoid repeated freeze-thaw cycles. Store the stock solution at -20°C for up to one month or

at -80°C for up to six months.[1][9]

Preparation of Working Solution for Cell Culture
Procedure:

Thawing: Thaw a single aliquot of the stock solution at room temperature.

Dilution: Dilute the stock solution to the final desired concentration using pre-warmed sterile

cell culture medium. For example, to prepare 10 mL of a 10 µM working solution from a 10

mM stock, add 10 µL of the stock solution to 9.99 mL of cell culture medium.
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Application: Mix gently by pipetting or inverting the tube. The working solution is now ready

to be added to your cell cultures. One study involving HUVECs used a 12-hour treatment

period with the compound.[1]

Visualizations
Experimental Workflow
The following diagram illustrates the workflow for preparing PD 123319 ditrifluoroacetate for

use in cell culture experiments.
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Stock Solution Preparation

Working Solution Preparation

1. Weigh PD 123319 Powder

2. Add Sterile Solvent
(e.g., Water or DMSO)

3. Dissolve Compound
(Vortex/Sonicate)

4. Filter Sterilize
(0.22 µm filter)

5. Aliquot and Store
(-20°C or -80°C)

6. Thaw Stock Aliquot

7. Dilute in Cell
Culture Medium

8. Add to Cell Culture
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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